molecular formula C10H14NO5P B098680 Diethyl (2-nitrophenyl)phosphonate CAS No. 13294-40-1

Diethyl (2-nitrophenyl)phosphonate

Cat. No.: B098680
CAS No.: 13294-40-1
M. Wt: 259.2 g/mol
InChI Key: AYSAUUWVVFICJE-UHFFFAOYSA-N
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Description

Diethyl (2-nitrophenyl)phosphonate is a useful research compound. Its molecular formula is C10H14NO5P and its molecular weight is 259.2 g/mol. The purity is usually 95%.
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Properties

CAS No.

13294-40-1

Molecular Formula

C10H14NO5P

Molecular Weight

259.2 g/mol

IUPAC Name

1-diethoxyphosphoryl-2-nitrobenzene

InChI

InChI=1S/C10H14NO5P/c1-3-15-17(14,16-4-2)10-8-6-5-7-9(10)11(12)13/h5-8H,3-4H2,1-2H3

InChI Key

AYSAUUWVVFICJE-UHFFFAOYSA-N

SMILES

CCOP(=O)(C1=CC=CC=C1[N+](=O)[O-])OCC

Canonical SMILES

CCOP(=O)(C1=CC=CC=C1[N+](=O)[O-])OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

3.9 g of Cu(II) acetate are added to a solution of 5 g 1-iodo-2-nitrobenzene and 5 g of triethylphosphite in 20 ml of EtOH, the mixture obtained is refluxed for 24 hours, cooled to rt and partitioned between EtOAc and half-saturated aqueous NaCl-solution. The organic layer obtained is dried, solvent is evaporeated and the evaporation residue is subjected to column chromatography (silicagel, toluene:acetonitrile=3:1). (2-Nitro-phenyl)-phosphonic acid diethyl ester is obtained in the form of an orange oil. MS: MNa+ 282
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
3.9 g
Type
catalyst
Reaction Step One

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